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Core Functions of Aurora Kinases in Mitosis

Aurora kinases are serine/threonine kinases that are master regulators of cell division. The table below

summarizes the distinct, yet sometimes overlapping, functions of the three Aurora kinase family members [1]

[2].

Kinase Primary Localization Key Functions in Cell Division
Aurora A Centrosomes, Spindle Poles Centrosome maturation & separation, Bipolar spindle
(AURKA) assembly, G2/M transition, Spindle checkpoint

regulation [1] [2].

Aurora B Centromeres (pro-metaphase), Chromosome condensation & bi-orientation, Spindle
(AURKB) Spindle Midzone (anaphase), assembly checkpoint, Correction of microtubule-
Midbody (cytokinesis) kinetochore attachments, Cytokinesis [1] [3] [2].
Aurora C Centromeres, Spindle Midzone Primarily functions in meiosis (spermatogenesis &
(AURKC) oocyte development); can rescue Aurora B functions

when expressed in somatic cells [1] [2].
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Key Experimental Workflows for Aurora Kinase
Research

To elucidate the roles outlined above, researchers employ a suite of technical approaches. The following

diagram maps out a generalized experimental workflow for studying Aurora kinase function and inhibition.
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A workflow for probing Aurora kinase function using genetic, chemical, and synchronization tools.

Here are the detailed methodologies for the key techniques in the workflow:

¢ Cell Synchronization & Inhibitor Treatment: To study cell cycle-specific roles, cells can be
synchronized at the G1/S boundary using a double thymidine block [4]. After release into the cell
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cycle, specific small-molecule inhibitors (e.g., MLN8054 for Aurora A, ZM447439 for Aurora A/B,
B12536 for PLK1) are added at desired time points to probe function during G2 or M phase [4].

e Immunofluorescence for Phenotypic Analysis: This is a primary method for visualizing the effects
of Aurora kinase inhibition. Cells are fixed and stained with antibodies against a-tubulin (for
microtubules) and phospho-histone H3 (for mitotic chromosomes). Inhibition of Aurora A
typically results in cells arrested with monopolar spindles due to failed centrosome separation, while
inhibition of Aurora B leads to failure of cytokinesis, resulting in large, multi-nucleated cells [4].

e Immunoprecipitation and Kinase Activity Assay: To directly measure kinase activity, Aurora kinases
are isolated from cell lysates via immunoprecipitation using specific antibodies [4]. The kinase
reaction is then performed in the presence of ATP and a substrate, which can be a recombinant
protein (e.g., Histone H1) or a peptide. Kinase activity is quantified by measuring the incorporation of
radioactive phosphate from y-32P-ATP or by using phospho-specific antibodies [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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